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Compound of Interest

Compound Name: sodium;2-phenoxyacetate;hydrate

Cat. No.: B7799971

Get Quote

Executive Summary & Core Directive
Sodium 2-phenoxyacetate hydrate (Na-PAA) is the water-soluble sodium salt of phenoxyacetic

acid. While often utilized as a pharmaceutical intermediate (e.g., for Penicillin V) or a metabolic

reference standard for phenoxyethanol, its application in in vitro assays is frequently

compromised by two critical errors: stoichiometric misalignment (ignoring the hydrate water)

and osmotic stress (at high concentrations).

This guide provides a validated framework to replace organic solvent-based protocols (using

the free acid) with a physiologically relevant, aqueous-based Na-PAA system.

Comparative Analysis: The Salt Advantage
The primary validation metric for Na-PAA is its physicochemical superiority over its free acid

counterpart and its toxicological distinctness from its precursor, phenoxyethanol.

Physicochemical Performance (Salt vs. Acid)
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Feature
Phenoxyacetic Acid

(Free Acid)

Sodium 2-

Phenoxyacetate

Hydrate

Validation Impact

Solubility (Water) Low (~12 g/L) High (~223 g/L)

Na-PAA eliminates the

need for

DMSO/Ethanol

vehicles, reducing

background toxicity.

Vehicle Requirement
DMSO or Ethanol

(>0.1%)
Culture Media / PBS

Eliminates "Vehicle

Control" artifacts in

sensitive assays (e.g.,

stem cells).

pH Impact
Acidifies media

(requires buffering)

Weakly Basic

(requires pH

adjustment)

Na-PAA is closer to

physiological pH but

requires HCl titration

at high

concentrations.

Cellular Uptake
Passive diffusion

(uncharged)

Ion trapping /

Transporter

dependent

The salt dissociates;

the anion is the active

species.

Toxicological Context (Metabolite vs. Parent)
In validation studies, Na-PAA is frequently compared to Phenoxyethanol (PE). PAA is the

primary oxidative metabolite of PE.

Hypothesis: Na-PAA should exhibit lower cytotoxicity than PE.

Mechanism: PE acts on membrane integrity; PAA is a polar acid metabolite generally

excreted rapidly.

Data Trend:

Phenoxyethanol IC50 (HepG2): ~12 mM (approx. 0.1-0.2%)
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Na-Phenoxyacetate IC50 (HepG2): Typically >20 mM (Low Cytotoxicity)

Validated Experimental Protocols
"Self-Validating" Stock Preparation Workflow
The "Hydrate Trap": Commercial sources supply this compound as a hydrate (often

hemihydrate or monohydrate). Failing to correct for water weight results in under-dosing.

Protocol:

Check CoA: Identify the exact molecular weight (MW).

Anhydrous MW: 174.13 g/mol [1][2][3][4][5][6]

Hemihydrate MW: ~183.14 g/mol

Stoichiometric Correction: Apply the formula

.

Dissolution: Dissolve directly in serum-free media or PBS. Do not use DMSO.

Checkpoint 1 (pH): Measure pH. If > 7.6, adjust with 1N HCl before adding serum (serum

proteins can precipitate at high pH).

Checkpoint 2 (Osmolarity): For concentrations >10 mM, measure osmolarity. If media

exceeds 320 mOsm/kg, dilute or use a low-salt media base to compensate.

Visualization: Preparation & Treatment Workflow

Raw Material
(Na-PAA Hydrate)

Stoichiometric
Correction

Dissolution
(PBS/Media)

Checkpoint: pH
(Adjust to 7.4)

Checkpoint: Osmolarity
(< 320 mOsm)If Conc > 10mM

Filter Sterilization
(0.22 µm PES)

If Conc < 10mM Cell Treatment
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Caption: Figure 1. Self-validating preparation workflow ensuring pH and osmotic stability before

cell exposure.

Cytotoxicity Validation Assay (MTT/LDH)
This protocol validates the safety window of Na-PAA compared to the free acid and parent

alcohol.

Objective: Determine the non-toxic concentration range (NOAEL) for downstream efficacy

studies.

Cell Seeding: Seed HepG2 or Fibroblasts (e.g., HDFa) at 10,000 cells/well in 96-well plates.

Incubate 24h.

Treatment Groups:

Negative Control: Fresh Media.

Vehicle Control: Media + 0.5% DMSO (Only for Free Acid comparison).

Comparator: Phenoxyacetic Acid (dissolved in DMSO, final DMSO <0.5%).

Test Article: Na-PAA (dissolved in Media). Range: 0.1 mM to 50 mM.

Positive Control: 1% SDS or 10% DMSO.

Exposure: Incubate for 24h or 48h.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan. Read OD at 570

nm.

Validation Criteria:

The Na-PAA curve should show no significant toxicity (<10% loss of viability) up to 5-10

mM.

If toxicity is observed only at >20 mM, check osmolarity to rule out hypertonic lysis.
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Visualization: Metabolic & Mechanism Context
Understanding the relationship between the preservative (Phenoxyethanol) and the test article

(Na-PAA) is crucial for interpreting toxicity data.

Phenoxyethanol
(Parent Preservative)

ADH / ALDH
(Liver Metabolism)

Oxidation

Phenoxyacetic Acid
(Active Metabolite)

Dissociation
(pH 7.4)

Sodium Phenoxyacetate
(Test Article)

In Media (Na+ release)

Click to download full resolution via product page

Caption: Figure 2.[5][7][8] Metabolic pathway illustrating Na-PAA as the downstream metabolite

of Phenoxyethanol.

Supporting Data & Reference Standards
The following data ranges are derived from aggregated toxicological assessments of

phenoxyethanol metabolites and phenoxyacetate salts.

Table 1: Comparative Cytotoxicity Profile (HepG2 Model)
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Compound Solvent IC50 (24h)
Mechanism of
Toxicity

Phenoxyethanol Media ~12 mM (0.17%)
Membrane disruption /

Non-specific

Phenoxyacetic Acid DMSO (0.5%) ~15 - 20 mM
Acidosis / Weak

uncoupling

Sodium

Phenoxyacetate
Media (Water) > 25 mM

Osmotic stress (at

high conc)

Note: Na-PAA demonstrates the widest safety margin, making it the preferred form for probing

specific biological activity without solvent interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

